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Initial investigations into the application of Pigment Red 31 for staining in biological microscopy
have revealed no established use or documented protocols for this purpose. Extensive
searches of scientific literature and chemical databases consistently categorize Pigment Red
31, also known as C.I. 12360, as an industrial-grade organic pigment.[1][2][3] Its primary
applications lie in the coloration of plastics, rubbers, paints, and inks, where properties like
lightfastness and heat resistance are valued.[4][5]

While the broader class of azo compounds, to which Pigment Red 31 belongs, includes some
dyes utilized in biological staining, there is no specific evidence to suggest that Pigment Red
31 has been adapted or validated for microscopic analysis of biological specimens.[6][7]
Biological stains typically require specific properties such as solubility in aqueous or alcoholic
solutions, selective binding to cellular components, and often, fluorescent capabilities—
characteristics that are not documented for Pigment Red 31 in the context of microscopy.

Further exploration into the potential fluorescent properties of industrial pigments did not yield
any specific data for Pigment Red 31.[3][9][10] While some industrial pigments can exhibit
fluorescence, this is not a universal characteristic and requires empirical validation for each
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compound. Without any documented excitation or emission spectra for Pigment Red 31, its
suitability for fluorescence microscopy cannot be determined.

A search for alternative chemical identifiers or trade names for Pigment Red 31 within
biological or medical research literature also proved fruitless. The compound is consistently
referenced in the context of industrial applications.

Conclusion:

Based on the available information, Pigment Red 31 is not a recognized or utilized stain in
biological microscopy. Consequently, the creation of detailed application notes, experimental
protocols, and associated diagrams for its use in this field is not possible. The core
requirements for such documentation, including quantitative data from established staining
procedures and known biological interactions, do not exist in the current body of scientific
literature.

Therefore, researchers, scientists, and drug development professionals are advised to rely on
established and validated biological stains for their microscopy needs. The use of industrial
pigments such as Pigment Red 31 for biological applications is not recommended without
rigorous scientific validation of its staining efficacy, specificity, and potential cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrogen atom. All the dyes of this group may be looked upon as derivatives of azobenzene,
X =X/ 2. The azin group. N /j I/ N which is found in phenazins. of w Stock Photo - Alamy
[alamy.com]

7. Azo dye - Wikipedia [en.wikipedia.org]

8. onlinepubs.trb.org [onlinepubs.trb.org]

9. Complete Guide to Fluorescent Pigments and Dyes for Document Security [angtech.com]

10. Fluorescence - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Pigment Red 31: Absence of Evidence for Use in
Biological Microscopy Staining]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584407/docs#pigment-red-31-absence-of-evidence-
for-use-in-biological-microscopy-staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

